Cas no 1908-11-8 (Cholesterol Laurate)

Cholesterol Laurate Properties

Names and Identifiers

• Cholesteryl laurate
• Cholesteryl dodecanoate
• Cholest-5-en-3-beta-yl laurate
• Cholesterol Laurate
• CE(12:0)
• Cholest-5-en-3beta-ol dodecanoate
• cholest-5-en-3Beta-yl dodecanoate
• Cholesterol Dodecanoate
• cholesterol n-dodecanoate
• Dodecanoic Acid Cholesterol Ester
• Dodecanoic acid,cholesteryl ester
• Lauric Acid Cholesterol Ester
• Laurinsaeure-cholesterylester
• O-lauroyl-cholesterol
• Dodecanoic acid, cholesteryl ester
• 12:0 Cholesterol ester
• 3CV9B999WH
• Cholesterol, laurate
• Cholest-5-en-3.beta.-ol dodecanoate
• Cholest-5-en-3-ol (3beta)-, 3-dodecanoate
• Cholest-5-en-3-ol (3.beta.)-, dodecanoate
• cholest-5-en-3-yl laurate
• DTXSID90929731
• Cholesteryl dodecanoate (Laurate)
• LMST01020001
• (3beta)-Cholest-5-en-3-ol dodecanoate
• 5-Cholesten-3.beta.-ol laurate
• Cholest-5-en-3-ol (3.beta.)-, 3-dodecanoate
• Cholesteryl dodecanoate, >=98% (HPLC; detection at 205 nm)
• CHEBI:183816
• MFCD00021142
• 3beta-Hydroxy-5-cholestene 3-dodecanoate
• Cholest-5-en-3-ol (3beta)-, dodecanoate
• (3beta)-Cholest-5-en-3-ol dodecanoic acid
• W-107736
• Dodecanoic acid cholesteryl ester
• NSC-80701
• NSC 80701
• 3.beta.-Dodecanoyloxycholest-5-ene
• 137170-90-2
• Cholest-5-en-3-yl dodecanoate
• AKOS025310957
• Cholest-5-en-3beta-ol dodecanoic acid
• RMLFYKFCGMSLTB-ZBDFTZOCSA-N
• Cholesteryl lauric acid
• SCHEMBL295198
• NSC80701
• Cholest-5-en-3b-ol dodecanoate
• Cholest-5-en-3b-ol dodecanoic acid
• AS-63615
• NS00044949
• Q27257048
• CS-0185635
• D95278
• EINECS 217-613-6
• CHOLESTERYLLAURATE
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] dodecanoate
• Cholesteryl dodecanoic acid
• 5-Cholesten-3beta-ol 3-dodecanoate
• HY-W127400
• CHOLEST-5-EN-3-.BETA.-YL LAURATE
• 1908-11-8
• 12:0 Cholesteryl ester
• cholest-5-en-3beta-yl dodecanoic acid
• UNII-3CV9B999WH
• +Expand

• MDL： MFCD00021142
• InChIKey： RMLFYKFCGMSLTB-ZBDFTZOCSA-N
• Inchi： 1S/C39H68O2/c1-7-8-9-10-11-12-13-14-15-19-37(40)41-32-24-26-38(5)31(28-32)20-21-33-35-23-22-34(30(4)18-16-17-29(2)3)39(35,6)27-25-36(33)38/h20,29-30,32-36H,7-19,21-28H2,1-6H3/t30-,32+,33+,34-,35+,36+,38+,39-/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 568.52200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 17
• Monoisotopic Mass: 568.52193141g/mol
• Heavy Atom Count: 41
• Complexity: 843
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 11.86050
• PSA: 26.30000
• Boiling Point: 609.4±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 321.5±13.2 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3